Cas no 1092352-55-0 (tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate)

Technical Introduction: Tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate is a versatile heterocyclic building block used in pharmaceutical and organic synthesis. Its pyridopyrimidine core offers a rigid scaffold for designing bioactive molecules, while the tert-butyl ester group enhances solubility and facilitates further functionalization. The chloro substituent at the 2-position provides a reactive handle for cross-coupling or nucleophilic substitution reactions. This compound is particularly valuable in medicinal chemistry for developing kinase inhibitors and other therapeutic agents due to its balanced reactivity and stability. High purity and well-defined structure ensure reproducibility in research and industrial applications.
tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate structure
1092352-55-0 structure
Product Name:tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate
CAS No:1092352-55-0
MF:C12H16ClN3O2
MW:269.727341651917
MDL:MFCD11518980
CID:824248
PubChem ID:46839927
Update Time:2025-10-20

tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-chloro-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
    • tert-Butyl 2-chloro-7,8-dihydropyrido-[4,3-d]pyrimidine-6(5H)-carboxylate
    • tert-butyl 2-chloro-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate
    • tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate
    • 2-chloro-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester
    • PubChem23050
    • PB25403
    • RP07546
    • FCH1618940
    • AX8158957
    • AB0039537
    • Y7017
    • ST24049672
    • tert-Butyl2-chloro-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
    • 6-BOC-2-CHLORO-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
    • tert-butyl 2-chloro-5H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate
    • J-524439
    • SY098596
    • AKOS015841214
    • W-204703
    • CS-0048423
    • SCHEMBL17183931
    • 1092352-55-0
    • 6-Boc-2-chloro-7,8-dihydropyrido[4,3-d]pyrimidine
    • DTXSID70676675
    • AS-34288
    • DB-059850
    • MFCD11518980
    • MDL: MFCD11518980
    • Inchi: 1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-5-4-9-8(7-16)6-14-10(13)15-9/h6H,4-5,7H2,1-3H3
    • InChI Key: HBEISXKDRDAGOU-UHFFFAOYSA-N
    • SMILES: ClC1N=CC2=C(CCN(C(=O)OC(C)(C)C)C2)N=1

Computed Properties

  • Exact Mass: 269.09300
  • Monoisotopic Mass: 269.0931045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.3
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.3 g/l) (25 º C),
  • PSA: 55.32000
  • LogP: 2.36110

tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate Pricemore >>

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Additional information on tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate

Comprehensive Overview of tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate (CAS No. 1092352-55-0)

tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate (CAS No. 1092352-55-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrido[4,3-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a chloro substituent and a tert-butyl carboxylate group in its structure makes it a versatile intermediate for further chemical modifications.

The molecular formula of tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate is C12H16ClN3O2, with a molecular weight of approximately 269.73 g/mol. Its unique structural features, including the fused pyridine and pyrimidine rings, contribute to its stability and reactivity, making it a valuable building block in synthetic chemistry. Researchers often utilize this compound in the development of novel drug candidates, particularly in the fields of oncology and neurology.

One of the most frequently asked questions about tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), while being sparingly soluble in water. Its stability is generally high under inert atmospheres, but it may degrade under prolonged exposure to light or moisture, necessitating proper storage conditions.

In recent years, the demand for tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate has surged due to its potential applications in small-molecule drug discovery. The compound's ability to serve as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators has made it a focal point in medicinal chemistry. Additionally, its role in the synthesis of proteolysis-targeting chimeras (PROTACs) has further elevated its importance in targeted protein degradation therapies.

Another area of interest is the compound's utility in agrochemical research. The pyrido[4,3-d]pyrimidine scaffold is known to exhibit herbicidal and fungicidal properties, and derivatives of tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate are being explored for their efficacy in crop protection. This aligns with the growing global focus on sustainable agriculture and the need for environmentally friendly pest control solutions.

From a synthetic perspective, the preparation of tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate typically involves multi-step reactions, including cyclocondensation and esterification processes. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce additional functional groups, enhancing the compound's utility in diverse applications. The purity and yield of the final product are critical factors, and advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used for quality control.

The market dynamics for tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate reflect its growing importance in the chemical and pharmaceutical industries. With increasing investments in drug discovery and agrochemical innovation, the compound is expected to witness sustained demand. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and industrial clients.

In conclusion, tert-butyl 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate (CAS No. 1092352-55-0) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural attributes, combined with its versatility as a synthetic intermediate, make it a valuable asset in modern chemical research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.

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